Cas no 1806817-64-0 (2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid)

• Product Name: 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid
• CAS No: 1806817-64-0
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4857196
• Update Time: 2025-05-23

2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid

• Inchi： 1S/C8H7F2N3O4/c9-7(10)3-1-5(13(16)17)4(2-6(14)15)12-8(3)11/h1,7H,2H2,(H2,11,12)(H,14,15)
• InChI Key： UFMRPULGZLXDQR-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(CC(=O)O)C(=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 0.5
• Topological Polar Surface Area: 122

Additional information on 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid

Research Brief on 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid (CAS: 1806817-64-0)

2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid (CAS: 1806817-64-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro-substituted pyridine core, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted therapeutics.

Recent research has highlighted the compound's utility in the development of small-molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent inhibitors for kinases involved in inflammatory and oncogenic signaling. The study emphasized the compound's structural versatility, which allows for modifications that enhance binding affinity and selectivity. Additionally, the presence of the difluoromethyl group has been shown to improve metabolic stability, a critical factor in drug design.

Another area of interest is the compound's potential application in the development of antimicrobial agents. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid with notable activity against resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to address the growing challenge of antibiotic resistance.

In addition to its pharmacological applications, the compound has also been investigated for its role in chemical biology tools. A recent study in ACS Chemical Biology explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The nitro group in the compound's structure was found to be highly responsive to ROS, making it a promising candidate for real-time monitoring of oxidative stress in biological systems.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural refinements and the development of more efficient synthetic routes to facilitate large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-acetic acid (CAS: 1806817-64-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely explore its potential in additional therapeutic areas, further solidifying its role in the pharmaceutical landscape.